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Introduction
Methylenetetrahydrofolate dehydrogenase 2 (MTHFD2) is a mitochondrial enzyme that plays a

critical role in one-carbon (1C) metabolism. It is highly expressed in embryonic and cancerous

cells but is largely absent in healthy adult tissues, making it a compelling target for cancer

therapy.[1][2][3] MTHFD2 is essential for the de novo synthesis of purines and thymidylate,

which are fundamental building blocks for DNA and RNA. Its inhibition disrupts these vital

processes, leading to impeded cell proliferation and apoptosis in cancer cells. These

application notes provide detailed experimental protocols for the in vitro characterization of

MTHFD2 inhibitors, using Mthfd2-IN-4 as a representative compound.

Mechanism of Action
MTHFD2 catalyzes the conversion of 5,10-methylenetetrahydrofolate to 10-

formyltetrahydrofolate, a crucial step in mitochondrial folate metabolism. This process provides

one-carbon units for the synthesis of purines and contributes to the cellular redox balance

through the production of NADPH.[4] Inhibition of MTHFD2 depletes the intracellular pool of
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one-carbon units, thereby disrupting nucleotide synthesis and inducing replication stress, which

ultimately leads to cancer cell death.[4]

Below is a diagram illustrating the central role of MTHFD2 in the one-carbon metabolism

pathway and the impact of its inhibition.
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Caption: MTHFD2's role in one-carbon metabolism and its inhibition by Mthfd2-IN-4.
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Quantitative Data Summary
The following tables summarize the inhibitory activities of various MTHFD2 inhibitors across

different cancer cell lines. This data can serve as a reference for designing in vitro experiments.

Table 1: Biochemical Activity of MTHFD2 Inhibitors

Inhibitor Target(s) Assay Type IC50 (nM) Reference(s)

Mthfd2-IN-5 MTHFD2 Biochemical 66 [5]

TH9619
MTHFD1/MTHF

D2
Biochemical 47 [6][7]

TH9028 MTHFD2 Biochemical 11 [5]

LY345899
MTHFD1/MTHF

D2
Biochemical

663 (MTHFD2),

96 (MTHFD1)
[2][5][8][9]

DS18561882 MTHFD2 Biochemical 6.3 [6][7]

Table 2: Cell-Based Activity of MTHFD2 Inhibitors

Inhibitor Cancer Type Cell Line IC50 (µM) Reference(s)

DS18561882 Breast Cancer MDA-MB-468 0.0063 [7]

DS18561882
Lung

Adenocarcinoma
A549 9.013 [7]

LY345899
Colorectal

Cancer
SW620 0.663 [7]

TH9619
Acute Myeloid

Leukemia
HL-60 ~0.01 [7]

Experimental Protocols
Cell Viability Assay (MTT Assay)
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This protocol is designed to determine the effect of Mthfd2-IN-4 on the proliferation and

viability of cancer cells.

Workflow Diagram:

Seed Cells in 96-well plate Incubate for 24h Treat with Mthfd2-IN-4 (serial dilutions) Incubate for 48-96h Add MTT reagent Incubate for 3-4h Add solubilization solution Read absorbance at 570 nm Calculate IC50

Click to download full resolution via product page

Caption: Workflow for a typical cell viability (MTT) assay.

Materials:

Cancer cell line of interest

Complete cell culture medium

Mthfd2-IN-4 (stock solution in DMSO)

96-well clear-bottom cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density that avoids confluency by the end of

the experiment (e.g., 5,000-10,000 cells/well) and incubate for 24 hours.[6]

Treatment: Prepare serial dilutions of Mthfd2-IN-4 in complete medium. A typical starting

concentration range is 0.01 µM to 100 µM.[7] Include a vehicle control with the same final

DMSO concentration (typically below 0.5%).[6]

Incubation: Incubate the plate for a desired duration (e.g., 48, 72, or 96 hours).[6]
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MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[6]

Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to

dissolve the formazan crystals.[6]

Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.[6]

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

and plot a dose-response curve to determine the IC50 value.[7]

Western Blot Analysis
This protocol is used to assess the levels of MTHFD2 protein and downstream signaling

molecules following treatment with Mthfd2-IN-4.

Materials:

Cancer cells treated with Mthfd2-IN-4

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

SDS-PAGE and Western blot reagents

Primary antibodies (e.g., anti-MTHFD2, anti-phospho-AKT, anti-β-actin)

HRP-conjugated secondary antibody

ECL substrate and imaging system

Procedure:

Cell Lysis: Lyse treated and control cells with lysis buffer.

Protein Quantification: Determine protein concentration using a standard assay (e.g., BCA).

SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.
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Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at

4°C.

Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated

secondary antibody for 1 hour at room temperature.[7]

Detection: Add ECL substrate and capture the chemiluminescent signal using an imaging

system.[7]

MTHFD2 Enzyme Inhibition Assay
This biochemical assay directly measures the inhibitory activity of Mthfd2-IN-4 on purified

recombinant MTHFD2 protein.

Workflow Diagram:

Prepare reaction mixture (buffer, enzyme, inhibitor)

Initiate reaction with substrates (CH2-THF, NAD+)

Incubate at 37°C

Measure product formation or substrate depletion

Calculate IC50
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Click to download full resolution via product page

Caption: Workflow for a typical MTHFD2 enzymatic assay.[4]

Procedure:

Preparation: A reaction mixture containing assay buffer, purified recombinant human

MTHFD2 protein, and various concentrations of Mthfd2-IN-4 is prepared in a 96-well plate.

[4]

Initiation: The enzymatic reaction is started by adding the substrates, 5,10-

methylenetetrahydrofolate (CH2-THF) and NAD+.[4]

Incubation: The reaction is incubated at 37°C for a set period.[4]

Detection: The reaction is stopped, and the amount of product formed (e.g., NADH) is

measured, typically by monitoring the change in absorbance at 340 nm.

Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration, and

the data is fitted to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to confirm the direct binding of Mthfd2-IN-4 to MTHFD2 within

intact cells. Ligand binding stabilizes the target protein, leading to a higher melting

temperature.[10]

Procedure:

Treatment: Treat cells with Mthfd2-IN-4 or a vehicle control for a specified time (e.g., 1-2

hours).[11]

Heating: Aliquot the cell suspension and heat the samples to a range of temperatures for a

short duration (e.g., 3-5 minutes) using a thermocycler.[10]

Lysis and Centrifugation: Lyse the cells and centrifuge to separate the soluble protein

fraction from the precipitated, denatured proteins.[11]
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Analysis: Analyze the amount of soluble MTHFD2 in the supernatant of each sample by

Western blotting.[11]

Data Analysis: Plot the amount of soluble MTHFD2 as a function of temperature to generate

melting curves. A shift in the melting curve to a higher temperature in the inhibitor-treated

samples compared to the control indicates target engagement.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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